molecular formula C31H43D3O2 B1165222 Phylloquinone-d3

Phylloquinone-d3

Cat. No.: B1165222
M. Wt: 453.71
Attention: For research use only. Not for human or veterinary use.
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Description

Phylloquinone-d3 (C31H37D3O2) is a deuterium-labeled isotopologue of phylloquinone (Vitamin K1), a fat-soluble vitamin essential for blood coagulation and bone metabolism . The compound features three deuterium atoms replacing hydrogen at specific positions (typically on the phytyl side chain), enhancing its utility as a stable isotope tracer in pharmacokinetic and metabolic studies. Its molecular weight is 453.65 g/mol (vs. 450.65 g/mol for unlabeled phylloquinone), and it retains the core 1,4-naphthoquinone structure with a methyl group at position 2 and a phytyl side chain at position 3 .

This compound is widely used in LC-MS (liquid chromatography-mass spectrometry) to quantify endogenous Vitamin K1 levels in biological samples, leveraging its near-identical chemical behavior to unlabeled phylloquinone but distinct mass signature .

Properties

Molecular Formula

C31H43D3O2

Molecular Weight

453.71

Origin of Product

United States

Comparison with Similar Compounds

Phylloquinone (Vitamin K1) vs. Phylloquinone-d3

Parameter Phylloquinone This compound
Molecular Formula C31H46O2 C31H43D3O2
Molecular Weight 450.65 g/mol 453.65 g/mol
CAS Number 84-80-0 Not explicitly listed
Isotopic Labeling None Three deuterium atoms
Application Biological functions Analytical tracer
Detection in LC-MS Challenging due to low abundance Enhanced sensitivity via isotopic shift

Key Differences :

  • Stability: this compound exhibits identical chemical stability but superior metabolic tracking due to non-radioactive isotopic labeling.

This compound vs. Menaquinones (MK4, MK7)

Menaquinones (Vitamin K2) differ in side-chain length and saturation:

  • MK4: Four isoprenoid units; shorter half-life than MK5.
  • MK7: Seven isoprenoid units; prolonged bioavailability due to enhanced lipophilicity .
Parameter This compound MK4 MK7
Side Chain Structure Phytyl (C20) Four isoprenoid units Seven isoprenoid units
Bioavailability Rapid hepatic uptake Tissue-specific (bones, arteries) Extended circulation (>72 hrs)
Analytical Use LC-MS tracer for K1 Rarely deuterated; limited isotopic analogs Deuterated forms not standardized

Research Findings :

  • MK7’s extended half-life makes it more effective in clinical settings for cardiovascular health, whereas this compound’s role is confined to analytical research .

This compound vs. Other Deuterated Standards

Deuterated compounds like Ecgonine methylester-D3.HCl (C10H14D3NO3·HCl) and EDDP-D3.perchlorate (C20H21D3N·ClO4) share isotopic labeling but differ in application:

Compound Structure Primary Use Key Contrast
This compound Naphthoquinone derivative Vitamin K1 metabolism Biological relevance
Ecgonine methylester-D3.HCl Tropane alkaloid derivative Forensic toxicology (cocaine metabolite analysis) Structurally unrelated; no vitamin activity
EDDP-D3.perchlorate Diphenylpyrrolinium salt Opioid metabolite detection Synthetic origin; no natural analogs

Insight: While all three serve as LC-MS internal standards, this compound is unique in its role in nutrition and metabolism studies.

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